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Compound of Interest

2-bromo-N-(2-bromophenyl)-N-
Compound Name:
phenylaniline

Cat. No.: B12897437

Get Quote

Executive Summary

Bis(2-bromophenyl)phenylamine (CAS: 110155-13-0) is a specialized sterically hindered
triphenylamine derivative. Unlike its para-substituted counterparts, this molecule features
bromine atoms at the ortho positions of two phenyl rings, creating significant torsional strain

and enforcing a non-planar, propeller-like geometry. It serves as a critical intermediate in the
synthesis of fused heteroaromatic systems, particularly N-phenylcarbazole derivatives and
boron-nitrogen (B,N) doped polycyclic aromatic hydrocarbons (PAHs) used in organic light-
emitting diodes (OLEDs) and organic field-effect transistors (OFETS).
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Property Data

IUPAC Name 2-Bromo-N-(2-bromophenyl)-N-phenylaniline
CAS Number 110155-13-0

Molecular Formula CisH13Brz2N

Molecular Weight 403.11 g/mol

Distorted Propeller (
Geometry
symmetry approximation)

Kev Reactivit Intramolecular C-C coupling (Carbazole
ey Reactivi
y Y formation), Lithiation/Borylation

Molecular Architecture & Steric Dynamics

The structural integrity of bis(2-bromophenyl)phenylamine is defined by the steric repulsion
between the lone pair on the central nitrogen and the bulky ortho-bromine atoms.

Conformational Analysis

In a standard triphenylamine, the three phenyl rings twist to minimize H-H repulsion, typically
forming angles of ~40-50° relative to the C-N-C plane. In bis(2-bromophenyl)phenylamine, the
ortho-bromine atoms (Van der Waals radius ~1.85 A) drastically increase this steric demand.

o The "Propeller" Twist: The two brominated rings are forced into a steeper dihedral angle to
avoid clash with the third phenyl ring and the nitrogen lone pair.

» Nitrogen Hybridization: The nitrogen atom remains

hybridized, but the conjugation of the lone pair into the pi-system is modulated by the twist,
often resulting in blue-shifted UV-Vis absorption compared to planar analogs.

o Chirality: Due to the restricted rotation (atropisomerism), the molecule can exist in chiral
conformations in the solid state, though it typically racemizes rapidly in solution at room
temperature.
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Structural Forces

Ortho-Br atoms force rings out of plane,

el Niees () reducing pi-conjugation efficiency.
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Figure 1: Structural forces driving the non-planar geometry of bis(2-bromophenyl)phenylamine.
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Synthesis Protocol

The synthesis of bis(2-bromophenyl)phenylamine requires a stepwise approach to avoid over-
bromination or uncontrolled oligomerization. The most robust method involves a Copper-
Catalyzed Ullmann Coupling or a Palladium-Catalyzed Buchwald-Hartwig Amination.

Retrosynthetic Strategy

The target molecule is best assembled by coupling bis(2-bromophenyl)amine (secondary
amine) with iodobenzene.

e Precursor 1: Bis(2-bromophenyl)amine (CAS: 67242-17-5)[6]
e Precursor 2: lodobenzene

e Catalyst: Cul (Ullmann) or Pd(dba)2/Phosphine (Buchwald-Hartwig)

Experimental Protocol (Ullmann Coupling)
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Note: This protocol is adapted from high-yield procedures for sterically hindered arylamines.

Materials:

Bis(2-bromophenyl)amine (1.0 eq)

lodobenzene (2.0 eq, excess drives reaction)

Copper(l) lodide (Cul) (10 mol%)

1,10-Phenanthroline (Ligand, 20 mol%)

Potassium Hydroxide (KOH) or Cesium Carbonate (Cs2COs) (2.0 eq)

Solvent: Toluene or Xylene (Anhydrous)
Step-by-Step Methodology:

¢ Inert Atmosphere Setup: Flame-dry a Schlenk flask or pressure tube and purge with Argon
for 15 minutes. This is critical to prevent oxidation of the catalyst.

* Reagent Loading: Charge the flask with bis(2-bromophenyl)amine (e.g., 5.0 mmaol), Cul (0.5
mmol), 1,10-phenanthroline (1.0 mmol), and Cs2COs (10.0 mmol).

e Solvent Addition: Add anhydrous xylene (20 mL) and iodobenzene (10.0 mmol) via syringe
under Argon counter-flow.

¢ Reaction: Seal the vessel and heat to 140°C for 24—-48 hours. The high temperature is
necessary to overcome the steric hindrance of the ortho-bromines.

o Work-up: Cool to room temperature. Filter the mixture through a pad of Celite to remove
inorganic salts. Wash the pad with ethyl acetate.

 Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via
silica gel column chromatography using Hexanes/Ethyl Acetate (95:5 v/v).

» Validation: The product should appear as a white to pale yellow solid.
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Yield Expectation: 70—-85%

Bis(2-bromophenyl)amine Mix Cul /1,10-Phen Heat Oxidative Addition
+ lodobenzene Cs2CO03, Xylene, 140°C (Cu-Amide Complex)
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Figure 2: Ullmann coupling workflow for the synthesis of bis(2-bromophenyl)phenylamine.

Reactivity & Applications in Materials Science

The primary utility of bis(2-bromophenyl)phenylamine lies in its ability to undergo double
intramolecular cyclization or lithiation-borylation sequences.

Synthesis of N-Phenylcarbazole Derivatives

Under Palladium catalysis (Pd(OAc)z / PCys), the molecule can undergo intramolecular C-H
activation.

o Pathway: The Pd inserts into the C-Br bond, followed by C-H activation on the adjacent
phenyl ring and reductive elimination.

e Product: N-phenylcarbazole (if one cyclization occurs) or fused ladder-type structures if
further functionalized.

Boron-Nitrogen (B,N) Heterocycles

This molecule is a specific precursor for planarized B,N-dibenzoazaborines.

« Lithiation: Treatment with t-BuLi performs a double lithium-halogen exchange at the ortho
positions.

» Borylation: Reaction with a boron electrophile (e.g., PhBCI2) closes the rings.

o Result: Arigid, planar polycyclic aromatic system where Boron and Nitrogen replace Carbon
atoms, creating isoelectronic structures to graphite fragments with tunable optoelectronic

gaps.
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Application Domain Mechanism End Product
OLED Hole Transport C-N Coupling / Cyclization N-Phenylcarbazole derivatives
) ) o ) B,N-Dibenzoazaborines (PAH
Organic Electronics Lithiation + Borylation
analogs)
High Triplet Energy (
Phosphorescent Hosts Steric Bulking

) Hosts

Characterization Data

Researchers should verify the synthesized compound using the following spectroscopic

signatures:
e 1H NMR (CDClIs, 400 MHz):
o Look for a complex multiplet in the aromatic region (6.9 — 7.7 ppm).

o The protons ortho to the bromine will be deshielded (shifted downfield) due to the halogen

effect.
o Integration must correspond to 13 protons.
e 13C NMR:

o Distinct signals for C-Br carbons (typically ~120-125 ppm) and C-N carbons (145-150
ppm).

e Mass Spectrometry (HRMS):
o Molecular ion peak

(based on

).

o Isotope pattern is critical: A 1:2:1 triplet ratio for
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confirms the presence of two bromine atoms.

References

¢ PubChem.2-Bromo-N-(2-bromophenyl)-N-phenylaniline (Compound). National Library of
Medicine. [Link]

+ Numata, M. et al.Synthesis and Properties of Planarized B,N-Phenylated Dibenzoazaborine.
Royal Society of Chemistry (RSC), Chem. Commun. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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